Cas no 1593836-39-5 (4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine)

• Product Name: 4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine
• CAS No: 1593836-39-5
• MF: C₉H₇BrN₂S
• MW: 255.134279489517
• CID: 6039755
• PubChem ID: 116171622
• Update Time: 2025-05-24

4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 1593836-39-5
• EN300-6253811
• 4-Bromo-2-(2-methylpyridin-4-yl)-1,3-thiazole
• 4-(4-bromo-1,3-thiazol-2-yl)-2-methylpyridine
• 4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine

• Inchi： 1S/C9H7BrN2S/c1-6-4-7(2-3-11-6)9-12-8(10)5-13-9/h2-5H,1H3
• InChI Key： PPRXHJRTNUBEDL-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2C=CN=C(C)C=2)=N1

Computed Properties

• Exact Mass: 253.95133g/mol
• Monoisotopic Mass: 253.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54Ų

Additional information on 4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine

Comprehensive Overview of 4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine (CAS No. 1593836-39-5)

4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine (CAS No. 1593836-39-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule combines a pyridine ring with a bromothiazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and antimicrobial agents.

The compound's CAS number 1593836-39-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its role in developing small-molecule therapeutics, a hot topic in the era of personalized medicine. With the rise of AI-driven drug design, 4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine is often discussed in forums focusing on fragment-based drug discovery (FBDD) and high-throughput screening (HTS).

From a synthetic perspective, the bromine atom at the 4-position of the thiazole ring offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This feature aligns with the current trend toward green chemistry, as researchers seek efficient methods to minimize waste and improve atom economy. The compound's methylpyridine segment further enhances its solubility, a critical factor in optimizing drug-like properties.

In agrochemical applications, 4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine is explored as a precursor for novel pesticides, addressing global demands for sustainable crop protection. Its structural similarity to naturally occurring thiazole derivatives makes it a candidate for eco-friendly alternatives, a topic trending in agricultural biotechnology. Searches for "thiazole-based agrochemicals" and "brominated heterocycles" have surged, underscoring its industrial significance.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques frequently queried in academic and industrial settings. Its stability under various pH conditions is another area of interest, particularly for formulators designing oral dosage forms. The compound's logP and pKa values are often calculated using computational tools, reflecting the integration of cheminformatics in modern research.

As the scientific community prioritizes intellectual property (IP) protection, patents involving CAS 1593836-39-5 have increased, especially in oncology and infectious disease domains. This trend mirrors broader discussions about drug repurposing and patent cliffs, key concerns for pharmaceutical companies. The compound's potential in combination therapies further elevates its profile in competitive markets.

In conclusion, 4-(4-Bromo-1,3-thiazol-2-yl)-2-methylpyridine exemplifies the intersection of chemistry, biology, and technology. Its multifaceted applications—from kinase inhibitor development to agrochemical innovation—make it a compelling subject for ongoing research. As AI and automation reshape chemical synthesis, this compound will likely remain a focal point for breakthroughs in precision medicine and sustainable agriculture.